Cas no 1932312-22-5 (tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 1932312-22-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5153047
• PubChem ID: 75409810
• Update Time: 2026-03-03

tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-6-8(13)4-7(12)5-11/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m0/s1
• InChI Key： QWQOVHQSXJGTPM-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)C[C@H]1CN

Additional information on tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 1932312-22-5)

The compound tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 1932312-22-5) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the aminomethyl and hydroxyl functional groups, make it a versatile intermediate for the synthesis of biologically active molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate is its role as a building block in asymmetric synthesis. The (2S,4S) configuration ensures high stereoselectivity, which is critical for the efficacy of many chiral drugs. Recent trends in the pharmaceutical industry emphasize the importance of enantiomerically pure compounds, and this molecule fits perfectly into this paradigm. Its tert-butyl protecting group also enhances stability during synthetic transformations, making it a preferred choice for multi-step reactions.

In addition to its synthetic utility, tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate has been explored in the context of green chemistry. With increasing environmental concerns, researchers are looking for sustainable methods to produce such intermediates. Catalytic asymmetric hydrogenation and enzymatic resolution are some of the eco-friendly approaches being investigated for this compound. These methods align with the global push toward reducing the carbon footprint of chemical manufacturing processes.

The compound's hydroxypyrrolidine core is another feature that attracts attention. Pyrrolidine derivatives are known for their presence in numerous FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders. This has led to a surge in searches for pyrrolidine-based scaffolds and their derivatives. The aminomethyl group further expands its utility, allowing for easy functionalization and incorporation into larger molecular frameworks.

From a commercial perspective, tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate is available through specialized chemical suppliers, but its high purity and enantiomeric excess often come at a premium. This has spurred interest in cost-effective synthetic routes, with many researchers sharing their findings in open-access journals and forums. The compound's CAS No. 1932312-22-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Another hot topic related to this compound is its potential in peptide mimetics. Peptide-based therapeutics are gaining traction due to their high specificity and low toxicity. The hydroxypyrrolidine moiety in this molecule can mimic peptide bonds, making it a valuable tool for designing peptidomimetics. This application is particularly relevant in the context of cancer research and antimicrobial drug development, areas that dominate current scientific discourse.

In summary, tert-butyl (2S,4S)-2-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 1932312-22-5) is a multifaceted compound with broad applications in medicinal chemistry and drug design. Its chiral purity, functional groups, and structural flexibility make it a sought-after intermediate. As the demand for enantiomerically pure and sustainable chemical solutions grows, this compound is likely to remain a focal point of research and industrial applications.